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Introduction

7-Amino-1,3-naphthalenedisulfonic acid, also known as Amino-G-Acid, is a synthetic
compound widely utilized as a key intermediate in the manufacturing of azo dyes.[1][2] Its
molecular structure, featuring both an amino group and two sulfonic acid moieties on a
naphthalene backbone, imparts unique chemical properties that are valuable in various
industrial and research applications. While its primary role is in the dye industry, its fluorescent
properties and reactivity have also led to its use as a labeling agent for carbohydrates.[3][4][5]
This technical guide provides an in-depth overview of the physical and chemical properties of
7-Amino-1,3-naphthalenedisulfonic acid, its synthesis, and relevant experimental protocols.

Core Physical and Chemical Properties

The fundamental properties of 7-Amino-1,3-naphthalenedisulfonic acid are summarized in
the tables below, providing a consolidated reference for researchers.

Table 1: General and Physical Properties
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Property Value Source

CAS Number 86-65-7 [1112]

Molecular Formula C10H9NO6S2 [61[7]

Molecular Weight 303.31 g/mol [7]
Off-white to beige-green or

Appearance light brown fine needles or [2][6]
powder.

Melting Point >300°C [8]

Solubility Soluble in water. [6]

Table 2: Chemical Identifiers

Identifier Value Source
7-aminonaphthalene-1,3-

IUPAC Name ] ] ] [6]
disulfonic acid
INChIl=1S/C10H9NO6S2/c11-
7-2-1-6-3-8(18(12,13)14)5-

InChl 10(9(6)4-7)19(15,16)17/h1- [6]
5H,11H2,(H,12,13,14)
(H,15,16)
CMOLPZZVECHXKN-

InChiKey [1][6]
UHFFFAOYSA-N
C1=CC(=CC2=C(C=C(C=C21)

SMILES [6]
S(=0)(=0)0)S(=0)(=O)O)N
Amino-G-Acid, Amido-G-acid,

Synonyms 2-Naphthylamine-6,8-disulfonic  [2][6]

acid

Chemical Synthesis
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The industrial production of 7-Amino-1,3-naphthalenedisulfonic acid typically involves a
multi-step chemical synthesis. A common method is the Bucherer reaction, where the disodium
or dipotassium salt of 2-hydroxynaphthalene-6,8-disulfonic acid is heated with an excess of
agueous ammonia and ammonium bisulfite at approximately 185°C for 18 hours.[2] An
alternative synthetic route involves the nitration of a naphthalenedisulfonic acid precursor,
followed by the reduction of the nitro group to an amino group.[1]

Reactivity and Applications

The chemical reactivity of 7-Amino-1,3-naphthalenedisulfonic acid is primarily dictated by
the amino group and the sulfonic acid groups. The amino group can be diazotized and then
coupled with other aromatic compounds to form azo dyes. The sulfonic acid groups enhance
the water solubility of the molecule and its derivatives, a crucial property for many dyeing
processes.[1]

Beyond its role in dye synthesis, the monopotassium salt of 7-Amino-1,3-
naphthalenedisulfonic acid is utilized as a fluorescent label for carbohydrates.[3][4][5] It can
also serve as a reagent in the preparation of pyrimidine derivatives.[2]

Experimental Protocols
Determination of pKa by Potentiometric Titration

While specific pKa values for 7-Amino-1,3-naphthalenedisulfonic acid are not readily
available in the literature, a standard potentiometric titration method can be employed for their
determination. This protocol is a generalized procedure suitable for this type of compound.

Objective: To determine the acid dissociation constants (pKa) of the amino and sulfonic acid
groups of 7-Amino-1,3-naphthalenedisulfonic acid.

Materials:
¢ 7-Amino-1,3-naphthalenedisulfonic acid
o Standardized 0.1 M Sodium Hydroxide (NaOH) solution (carbonate-free)

o Standardized 0.1 M Hydrochloric Acid (HCI) solution
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Potassium Chloride (KCI) for maintaining ionic strength
Deionized water

pH meter with a combination glass electrode

Magnetic stirrer and stir bar

Buret (50 mL)

Beakers (250 mL)

Procedure:

o Preparation of the Analyte Solution: Accurately weigh a sample of 7-Amino-1,3-

naphthalenedisulfonic acid and dissolve it in a known volume of deionized water to create
a solution of approximately 1-10 mM. Add KCI to the solution to maintain a constant ionic
strength (e.g., 0.1 M).

Calibration of the pH Meter: Calibrate the pH meter using standard buffer solutions at pH 4.0,
7.0, and 10.0.

Titration:

[¢]

Place a known volume of the analyte solution into a beaker with a magnetic stir bar.
o Immerse the calibrated pH electrode into the solution.
o Begin stirring the solution at a moderate, constant rate.

o To determine the pKa of the sulfonic acid groups, titrate the solution with the standardized
0.1 M NaOH solution. Add the titrant in small increments (e.g., 0.1-0.2 mL) and record the
pH after each addition, allowing the reading to stabilize.

o Continue the titration well past the expected equivalence points.

o To determine the pKa of the amino group, first, acidify a fresh sample of the analyte
solution with a known amount of standardized 0.1 M HCI to ensure the amino group is fully
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protonated. Then, titrate this solution with the standardized 0.1 M NaOH, following the
same procedure as above.

o Data Analysis:
o Plot the pH values against the volume of NaOH added to generate a titration curve.

o Determine the equivalence points from the inflection points of the curve (where the slope
is steepest). This can be done visually or by taking the first or second derivative of the

curve.

o The pKa values correspond to the pH at the half-equivalence points. For a diprotic acid,
the first pKa is the pH at half the volume of the first equivalence point, and the second pKa
is the pH at the midpoint between the first and second equivalence points. The pKa of the
protonated amino group will be determined from the titration of the acidified sample.

Expected Outcome: The titration curve will show distinct buffer regions and equivalence points
corresponding to the deprotonation of the two sulfonic acid groups and the amino group. The
sulfonic acid groups are strongly acidic and will have low pKa values, while the protonated
amino group will have a higher pKa value.

Logical Relationship of Synthesis

The following diagram illustrates the logical workflow of a common synthesis method for 7-
Amino-1,3-naphthalenedisulfonic acid.

Bucherer Reaction

Starting Material Product

N A . Aqueous Ammonia (NH3) .
e e i | Reacs with Ammonium Bisulfite (NHAHSO3) Baicld
Heat (185°C)

7-Amino-1,3-naphthalenedisulfonic acid

Click to download full resolution via product page

Caption: Synthesis of 7-Amino-1,3-naphthalenedisulfonic acid via the Bucherer reaction.
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Signaling Pathways and Biological Activity

Currently, there is no scientific evidence to suggest that 7-Amino-1,3-naphthalenedisulfonic
acid is directly involved in any biological signaling pathways. Its primary applications are in the
chemical industry, and it is not typically studied in the context of drug development or biological
systems, apart from its use as a fluorescent label. A search of the scientific literature did not
yield any studies linking this specific compound to signaling cascades or receptor interactions.
It is important not to confuse this compound with unrelated biologically active molecules that
may have similar names, such as certain amino acid peptides.

Conclusion

7-Amino-1,3-naphthalenedisulfonic acid is a well-characterized synthetic compound with
established physical and chemical properties. Its utility as a dye intermediate is a result of its
specific chemical structure, which allows for the formation of stable and water-soluble colored
compounds. While it has found a niche application as a fluorescent label, its biological activity
and involvement in signaling pathways have not been a subject of research. The experimental
protocols provided in this guide offer a framework for researchers to further investigate its
properties, such as its precise pKa values. This technical guide serves as a foundational
resource for professionals requiring detailed information on this important chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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